N-[1-(2,4,4,5,5-Pentamethylcyclopent-1-en-1-yl)ethylidene]hydroxylamine

• CAS No.: 105789-18-2
• Molecular Formula: C12H21NO
• Molecular Weight: 195.30 g/mol
• IUPAC Name: N-[1-(2,4,4,5,5-pentamethylcyclopenten-1-yl)ethylidene]hydroxylamine
• InChI: InChI=1S/C12H21NO/c1-8-7-11(3,4)12(5,6)10(8)9(2)13-14/h14H,7H2,1-6H3
• InChI Key: IFSNQEZZYZSNCB-UHFFFAOYSA-N
• Canonical SMILES: CC1=C(C(C(C1)(C)C)(C)C)C(=NO)C

Description

N-[1-(2,4,4,5,5-Pentamethylcyclopent-1-en-1-yl)ethylidene]hydroxylamine is an organic compound characterized by its unique structure, which includes a pentamethylcyclopentene ring

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of N-[1-(2,4,4,5,5-Pentamethylcyclopent-1-en-1-yl)ethylidene]hydroxylamine typically involves the reaction of 2,4,4,5,5-pentamethylcyclopent-1-en-1-yl)ethylidene with hydroxylamine. The reaction conditions often include the use of solvents such as ethanol or methanol and may require heating to facilitate the reaction.

Industrial Production Methods

Industrial production methods for this compound are not well-documented, but they likely involve similar synthetic routes as those used in laboratory settings, scaled up to accommodate larger quantities. The use of continuous flow reactors and other industrial equipment may be employed to increase efficiency and yield.

Chemical Reactions Analysis

Types of Reactions

N-[1-(2,4,4,5,5-Pentamethylcyclopent-1-en-1-yl)ethylidene]hydroxylamine can undergo various types of chemical reactions, including:

Oxidation: This compound can be oxidized to form corresponding oximes or nitroso compounds.

Reduction: Reduction reactions can convert it into amines or hydroxylamines.

Substitution: It can participate in substitution reactions where the hydroxylamine group is replaced by other functional groups.

Common Reagents and Conditions

Common reagents used in these reactions include oxidizing agents like hydrogen peroxide, reducing agents such as sodium borohydride, and various acids or bases to facilitate substitution reactions. Reaction conditions may vary depending on the desired product but often include controlled temperatures and specific solvents.

Major Products

The major products formed from these reactions include oximes, nitroso compounds, amines, and substituted derivatives, depending on the type of reaction and reagents used.

Scientific Research Applications

N-[1-(2,4,4,5,5-Pentamethylcyclopent-1-en-1-yl)ethylidene]hydroxylamine has several scientific research applications:

Chemistry: It is used as an intermediate in the synthesis of more complex organic molecules.

Medicine: Research is ongoing to explore its potential as a therapeutic agent, especially in the treatment of certain diseases.

Industry: It may be used in the production of specialty chemicals and materials.

Mechanism of Action

The mechanism of action of N-[1-(2,4,4,5,5-Pentamethylcyclopent-1-en-1-yl)ethylidene]hydroxylamine involves its interaction with molecular targets such as enzymes or receptors. The compound can form stable complexes with metal ions, which may play a role in its biological activity. Pathways involved in its mechanism of action include redox reactions and the formation of reactive intermediates.

Comparison with Similar Compounds

Similar Compounds

• 1,2,3,4,5-Pentamethylcyclopentene
• 1,2,3,4,5-Pentamethylcyclopentadiene
• 1,2,4,4-Tetramethylcyclopentene

Uniqueness

N-[1-(2,4,4,5,5-Pentamethylcyclopent-1-en-1-yl)ethylidene]hydroxylamine is unique due to its specific structure, which includes a hydroxylamine group attached to a highly substituted cyclopentene ring. This structural feature imparts distinct chemical properties and reactivity compared to similar compounds, making it valuable for specific applications in research and industry.